4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 4-methoxy-N-[3-(2-methylpropyl)-4-oxoquinazolin-6-yl]benzamide
• InChI: InChI=1S/C20H21N3O3/c1-13(2)11-23-12-21-18-9-6-15(10-17(18)20(23)25)22-19(24)14-4-7-16(26-3)8-5-14/h4-10,12-13H,11H2,1-3H3,(H,22,24)
• InChI Key: RPDQFDQHZVFSCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=NC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC

Description

This compound belongs to the quinazolinone class, characterized by a bicyclic scaffold comprising a benzene ring fused to a pyrimidinone ring. The structure features a 4-methoxy benzamide group at position 6 of the quinazolinone core and a 2-methylpropyl substituent at position 3. Quinazolinones are pharmacologically significant, often associated with kinase inhibition, antimicrobial, and anticancer activities . The 4-methoxy group may enhance solubility and binding affinity, while the 2-methylpropyl chain could influence lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide typically involves multiple steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with isocyanates or carbodiimides under reflux conditions.

Introduction of the Benzamide Group: The benzamide group is introduced by reacting the quinazolinone intermediate with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine.

Final Coupling: The final step involves coupling the intermediate with 2-methylpropylamine under mild conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group using oxidizing agents like potassium permanganate.

Reduction: The carbonyl group in the quinazolinone moiety can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of 4-hydroxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide.

Reduction: Formation of 4-methoxy-N-[3-(2-methylpropyl)-4-hydroxy-3,4-dihydroquinazolin-6-yl]benzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide involves its interaction with specific molecular targets. The quinazolinone moiety is known to interact with enzymes and receptors, potentially inhibiting their activity. This can lead to various biological effects, such as the inhibition of cell proliferation in cancer cells or the disruption of microbial cell walls.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

• Target Compound vs. The Suzuki coupling method for 4l achieved 81% yield, suggesting efficient cross-coupling strategies for analogous syntheses.
• Target Compound vs. Trifluoromethyl Benzamide () : The trifluoromethyl group in ’s compound introduces strong electron-withdrawing effects, enhancing metabolic stability and influencing crystal packing via C–H···F interactions. In contrast, the target compound’s methoxy group may prioritize hydrogen bonding over halogen interactions .
• Target Compound vs. DHPMs: While DHPMs utilize one-pot, eco-friendly syntheses (e.g., FeCl₃ catalysis), quinazolinones like the target compound may require multi-step protocols or transition-metal catalysts, impacting scalability and environmental footprint .

Physicochemical and Crystallographic Properties

• Solubility and Lipophilicity : The target compound’s 4-methoxy benzamide group balances hydrophilicity, whereas Compound 4l’s bis(4-methoxyphenyl) groups likely reduce aqueous solubility. The trifluoromethyl group in ’s compound further lowers solubility but improves membrane permeability .
• Crystallinity: ’s compound exhibits a ladder-type hydrogen-bonded network (N–H···O and O–H···O), while quinazolinones like the target compound may form π-π stacking due to aromatic planar regions. Such differences impact formulation strategies .

Biological Activity

4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide is a synthetic compound notable for its structural features, which include a methoxy group and a quinazolinone derivative. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and related research findings.

Structural Characteristics

The molecular formula of 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide is C19H19N3O3, with a molecular weight of 353.4 g/mol. The unique arrangement of functional groups within its structure may influence its biological activities.

Property	Details
Molecular Formula	C19H19N3O3
Molecular Weight	353.4 g/mol
Functional Groups	Methoxy, Benzamide, Quinazolinone

Anticancer Properties

Research indicates that compounds with similar structural components to 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide exhibit significant anticancer activity. For example, studies have shown that quinazolinone derivatives can inhibit tubulin polymerization and induce apoptosis in cancer cells by binding to the colchicine-binding site on tubulin. This mechanism leads to cell cycle arrest in the G(2)/M phase and subsequent cell death .

Analgesic and Anti-inflammatory Effects

Similar compounds have been reported to possess analgesic and anti-inflammatory properties. The presence of the quinazolinone moiety is often associated with such activities, making it plausible that 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide may also exhibit these effects. However, specific studies on this compound are still required to confirm these potential benefits .

Structure-Activity Relationship (SAR)

A structure-activity relationship analysis has highlighted the significance of various substituents on the biological activity of quinazolinone derivatives. The methoxy group in particular has been linked to enhanced lipophilicity and improved cellular uptake, which could contribute to the efficacy of 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide in therapeutic applications .

In Vivo Studies

In vivo studies involving related compounds have demonstrated their effectiveness against various cancer models. For instance, compounds similar to 4-methoxy-N-[3-(2-methylpropyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide were tested in human prostate (PC-3) and melanoma (A375) xenograft models, showing significant tumor growth inhibition without apparent neurotoxicity .